Cas no 5969-49-3 (Benzenecarbodithioic acid, 3-methyl-, methyl ester)

• Product Name: Benzenecarbodithioic acid, 3-methyl-, methyl ester
• CAS No: 5969-49-3
• MF: C₉H₁₀S₂
• MW: 182.305699825287
• CID: 337556
• PubChem ID: 585459
• Update Time: 2025-04-19

Benzenecarbodithioic acid, 3-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenecarbodithioic acid, 3-methyl-, methyl ester
• methyl 3-methylbenzenecarbodithioate
• 5969-49-3
• Methyl dithio-3-methylbenzoate
• Methyl 3-methylbenzenecarbodithioate #
• DTXSID30342884
• SCHEMBL18267481
• ILILSGSQDKCDAM-UHFFFAOYSA-N

• Inchi： 1S/C9H10S2/c1-7-4-3-5-8(6-7)9(10)11-2/h3-6H,1-2H3
• InChI Key： ILILSGSQDKCDAM-UHFFFAOYSA-N
• SMILES： S(C)C(C1=CC=CC(C)=C1)=S

Computed Properties

• Exact Mass: 182.0225
• Monoisotopic Mass: 182.02239267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 57.4Ų

Experimental Properties

• PSA: 0